![molecular formula C13H16F3N3O3 B1422607 N'-[1-Amino-1-(4-(trifluoromethoxy)phenyl)methylidene]hydrazinecarboxylic acid tert-butyl ester CAS No. 1053655-71-2](/img/structure/B1422607.png)
N'-[1-Amino-1-(4-(trifluoromethoxy)phenyl)methylidene]hydrazinecarboxylic acid tert-butyl ester
Overview
Description
Scientific Research Applications
Synthesis and Derivative Formation
- The compound has been utilized in the synthesis of various amino acid derivatives. For example, Sting and Seebach (1996) described the preparation of amino-trifluoromethyl-hydroxyalkanoic acid derivatives from similar compounds, showcasing the versatility of such structures in synthesizing complex molecules (Sting & Seebach, 1996).
Applications in Agriculture
- A study by Mao et al. (2004) synthesized novel N-oxalyl derivatives of a related compound, tebufenozide, evaluating their larvicidal activities. This indicates potential agricultural applications in pest control (Mao et al., 2004).
Peptide Synthesis
- Chan et al. (1995) described a novel carboxy-protecting group based on a similar structure for the synthesis of atypical peptides, illustrating its importance in peptide chemistry (Chan et al., 1995).
Chemical Reaction Mechanisms
- Rossi et al. (2007) explored divergent and solvent-dependent reactions of compounds structurally related to N'-[1-Amino-1-(4-(trifluoromethoxy)phenyl)methylidene]hydrazinecarboxylic acid tert-butyl ester, contributing to an understanding of reaction mechanisms in organic chemistry (Rossi et al., 2007).
Crystal Structure Analysis
- Research by Xia (2001) focused on the crystal structure of a related N-tert-butyl derivative, contributing to the field of crystallography and molecular structure determination (Xia, 2001).
Method Development for Protected Compounds
- Kinoshita et al. (1979) provided a method for preparing N-benzyloxycarbonyl hydroxy amino acid t-butyl esters, demonstrating the compound's relevance in developing new synthetic methods (Kinoshita et al., 1979).
Development of Novel Amino Acids
- Adlington et al. (2000) synthesized novel non-proteinogenic heterocyclic substituted α-amino acids, indicating the compound's role in expanding the diversity of amino acids for research and pharmaceutical purposes (Adlington et al., 2000).
Solid Phase Synthesis Applications
- Stavropoulos et al. (2004) prepared polymer-bound trityl-hydrazines, demonstrating the use of similar compounds in solid-phase synthesis, a key technique in modern drug discovery (Stavropoulos et al., 2004).
Properties
IUPAC Name |
tert-butyl N-[[amino-[4-(trifluoromethoxy)phenyl]methylidene]amino]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N3O3/c1-12(2,3)22-11(20)19-18-10(17)8-4-6-9(7-5-8)21-13(14,15)16/h4-7H,1-3H3,(H2,17,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXPUVEIMTUSMPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NN=C(C1=CC=C(C=C1)OC(F)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1053655-71-2 | |
Record name | 1,1-Dimethylethyl 2-[imino[4-(trifluoromethoxy)phenyl]methyl]hydrazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1053655-71-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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